N-(4-butylphenyl)-6-chloro-2-oxochromene-3-carboxamide

• IUPAC Name: N-(4-butylphenyl)-6-chloro-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C20H18ClNO3/c1-2-3-4-13-5-8-16(9-6-13)22-19(23)17-12-14-11-15(21)7-10-18(14)25-20(17)24/h5-12H,2-4H2,1H3,(H,22,23)
• InChI Key: YZPAPUOWWQOPJB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C2=CC3=C(C=CC(=C3)Cl)OC2=O
• Molecular Formula: C20H18ClNO3
• Molecular Weight: 355.8 g/mol
• CAS No.: 873577-97-0

Description

N-(4-butylphenyl)-6-chloro-2-oxochromene-3-carboxamide is a useful research compound. Its molecular formula is C20H18ClNO3 and its molecular weight is 355.82. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Properties

A study on the crystal structures of N-(4-halophenyl)-4-oxo-4H-chromene-3-carboxamides, including chloro derivatives, reveals these molecules are essentially planar and exhibit anti conformations. This geometric arrangement is critical for understanding the compound's reactivity and potential binding interactions in biochemical processes or material science applications (L. Gomes et al., 2015).

Synthesis and Application in Polymer Science

The synthesis of polyamides and related polymers showcases the utility of chromene derivatives in creating materials with desirable thermal and mechanical properties. For instance, aromatic polyamides derived from similar structures have been shown to exhibit high thermal stability, solubility in various organic solvents, and potential for electrochromic applications, indicating the relevance of N-(4-butylphenyl)-6-chloro-2-oxochromene-3-carboxamide in developing advanced materials (S. Hsiao et al., 2000).

Potential in Drug Design and Biological Applications

While direct research on the biological or pharmacological applications of this compound might be limited, analogous compounds have been studied for their antimicrobial properties. For example, compounds with similar structural motifs have been synthesized and screened for antibacterial and antifungal activities, suggesting potential research directions for this compound in the development of new antimicrobial agents (N. Desai et al., 2011).

Advanced Materials and Chemical Engineering

Research into the synthesis and characterization of compounds related to this compound also extends to chemical engineering and materials science. Studies on similar compounds have highlighted their potential in creating novel materials with specific functional properties, such as enhanced thermal stability or unique electrochromic behaviors, which could have applications in coatings, sensors, or electronic devices (Hui-min Wang & S. Hsiao, 2011).